Cas no 1368226-33-8 (7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1368226-33-8
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 5304412
• Update Time: 2026-03-10

7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine
• 7-Bromo-2-propan-2-ylpyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C9H10BrN3/c1-6(2)9-11-5-7-3-4-8(10)13(7)12-9/h3-6H,1-2H3
• InChI Key： YCARHMNUKYSOKY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=NC(C(C)C)=NN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2

Additional information on 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine

Recent Advances in the Study of 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine (CAS: 1368226-33-8)

The compound 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine (CAS: 1368226-33-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrrolo[2,1-f][1,2,4]triazine core, has been investigated for its unique physicochemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and interactions with biological targets, particularly in the context of kinase inhibition and anticancer therapy.

One of the key areas of research involving 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, including fibroblast growth factor receptors (FGFRs). The study highlighted the compound's ability to bind to the ATP-binding pocket of FGFRs, thereby disrupting downstream signaling pathways. This finding suggests its potential as a lead compound for the development of targeted cancer therapies.

In addition to its kinase inhibitory properties, recent research has explored the synthetic accessibility and derivatization of 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine. A team of researchers from the University of Cambridge reported a novel synthetic route for this compound in Organic Letters (2024), emphasizing its scalability and efficiency. The study also described the synthesis of several analogs, which were evaluated for their pharmacokinetic properties. These efforts are crucial for optimizing the compound's drug-like characteristics, such as solubility, metabolic stability, and bioavailability.

Another notable development is the investigation of 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine in combination therapies. A preclinical study published in Cancer Research (2024) explored its synergistic effects with immune checkpoint inhibitors in murine models of melanoma. The results indicated that the compound not only enhanced the efficacy of immunotherapy but also reduced tumor resistance mechanisms. This dual-action mechanism positions it as a promising candidate for combination regimens in oncology.

Despite these advancements, challenges remain in the clinical translation of 7-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's unique structural features and biological activities continue to make it a focal point of research in chemical biology and drug discovery. Ongoing efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential.